4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide

• IUPAC Name: 4-chloro-N-cyclohexyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C23H23ClN2O2/c24-19-12-10-16(11-13-19)23(28)26(20-7-2-1-3-8-20)15-18-14-17-6-4-5-9-21(17)25-22(18)27/h4-6,9-14,20H,1-3,7-8,15H2,(H,25,27)
• InChI Key: RJNMBUCYLFKDNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN2O2
• Molecular Weight: 394.9 g/mol

Description

4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide is a synthetic organic compound that features a complex structure combining a benzamide core with a quinoline derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide typically involves multiple steps:

Formation of the Quinoline Derivative: The quinoline moiety can be synthesized through the Skraup synthesis, which involves the cyclization of aniline derivatives with glycerol and sulfuric acid in the presence of an oxidizing agent like nitrobenzene.

Benzamide Formation: The benzamide core is formed by reacting 4-chlorobenzoic acid with cyclohexylamine under dehydrating conditions, often using reagents like thionyl chloride or carbodiimides.

Coupling Reaction: The final step involves coupling the quinoline derivative with the benzamide core. This can be achieved through a nucleophilic substitution reaction, where the quinoline derivative is reacted with the benzamide in the presence of a base such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems for reagent addition and temperature control would be essential to maintain consistency and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group on the quinoline ring can undergo oxidation to form quinone derivatives.

Reduction: The nitro group, if present in intermediates, can be reduced to an amine using hydrogenation or metal hydrides.

Substitution: The chloro group on the benzamide can be substituted with various nucleophiles, such as amines or thiols, to form different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Palladium on carbon (Pd/C) with hydrogen gas or sodium borohydride.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel materials.

Biology

Biologically, this compound has shown potential as an antimicrobial agent due to its ability to interfere with bacterial cell wall synthesis. It is also being studied for its anti-inflammatory properties.

Medicine

In medicine, derivatives of this compound are being investigated for their potential use as anticancer agents. The quinoline moiety is known for its ability to intercalate with DNA, making it a promising candidate for cancer therapy.

Industry

Industrially, this compound can be used in the development of new polymers and materials with specific properties, such as enhanced thermal stability or electrical conductivity.

Mechanism of Action

The mechanism of action of 4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide involves its interaction with cellular targets such as enzymes and DNA. The quinoline moiety can intercalate with DNA, disrupting replication and transcription processes. Additionally, the compound can inhibit specific enzymes involved in cell wall synthesis in bacteria, leading to cell death.

Comparison with Similar Compounds

Similar Compounds

4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)acetamide: Similar structure but with an acetamide group instead of benzamide.

4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)phenylacetamide: Contains a phenylacetamide group, offering different chemical properties.

Uniqueness

4-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide is unique due to its specific combination of a benzamide core with a quinoline derivative, which imparts distinct biological activities and chemical reactivity. This uniqueness makes it a valuable compound for further research and development in various scientific fields.